Cas no 389847-63-6 (4H-1,2,4-Triazole, 3,5-bis[4-(chloromethyl)phenyl]-4-phenyl-)
389847-63-6 structure
Product Name:4H-1,2,4-Triazole, 3,5-bis[4-(chloromethyl)phenyl]-4-phenyl-
CAS No:389847-63-6
MF:C22H17Cl2N3
MW:394.296482801437
CID:1497984
Update Time:2024-08-24
4H-1,2,4-Triazole, 3,5-bis[4-(chloromethyl)phenyl]-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1,2,4-Triazole, 3,5-bis[4-(chloromethyl)phenyl]-4-phenyl-
-
- Inchi: 1S/C22H17Cl2N3/c23-14-16-6-10-18(11-7-16)21-25-26-22(19-12-8-17(15-24)9-13-19)27(21)20-4-2-1-3-5-20/h1-13H,14-15H2
- InChI Key: HDQPEDLZWLPMGG-UHFFFAOYSA-N
- SMILES: N1=C(C2=CC=C(CCl)C=C2)N(C2=CC=CC=C2)C(C2=CC=C(CCl)C=C2)=N1
Computed Properties
- Exact Mass: 393.08021
Experimental Properties
- Density: 1.26±0.1 g/cm3(Predicted)
- Boiling Point: 596.2±60.0 °C(Predicted)
- PSA: 30.71
- pka: 1.21±0.10(Predicted)
4H-1,2,4-Triazole, 3,5-bis[4-(chloromethyl)phenyl]-4-phenyl- Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
389847-63-6 (4H-1,2,4-Triazole, 3,5-bis[4-(chloromethyl)phenyl]-4-phenyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent